4-Ethynylthian-4-ol

• Molecular Formula: C7H10OS
• Molecular Weight: 142.22 g/mol
• IUPAC Name: 4-ethynylthian-4-ol
• InChI: InChI=1S/C7H10OS/c1-2-7(8)3-5-9-6-4-7/h1,8H,3-6H2
• InChI Key: UOJVNGHCLBETMY-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(CCSCC1)O

Description

4-Ethynylthian-4-ol (IUPAC name: 4-ethynyltetrahydro-2H-thiopyran-4-ol) is a sulfur-containing six-membered heterocyclic compound featuring a hydroxyl (-OH) and an ethynyl (-C≡CH) group at the 4-position of the thiopyran ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Ethynylthian-4-ol typically involves the introduction of an ethynyl group to a thian-4-ol precursor. One common method is the reaction of thian-4-ol with acetylene gas in the presence of a suitable catalyst under controlled conditions. The reaction is usually carried out at elevated temperatures and pressures to facilitate the formation of the ethynyl group.

Industrial Production Methods: Industrial production of 4-Ethynylthian-4-ol may involve large-scale batch or continuous flow processes. These methods often utilize advanced catalytic systems and optimized reaction conditions to ensure high yield and purity of the final product. The use of automated reactors and real-time monitoring systems can further enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-Ethynylthian-4-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the ethynyl group to an ethyl group.

Substitution: The ethynyl group can participate in substitution reactions, such as halogenation or alkylation.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Reagents such as halogens (e.g., bromine) or alkyl halides are used under appropriate conditions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of ethyl-substituted thian-4-ol.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

4-Ethynylthian-4-ol has diverse applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Ethynylthian-4-ol involves its interaction with specific molecular targets and pathways. The ethynyl group can participate in various chemical reactions, leading to the formation of reactive intermediates that can interact with biological molecules. These interactions may result in the modulation of enzymatic activities, disruption of cellular processes, or induction of cell death in certain contexts.

Comparison with Similar Compounds

4-Hydroxythiane (Tetrahydro-2H-thiopyran-4-ol)

• Molecular Formula : C₅H₁₀OS
• Functional Groups : Hydroxyl (-OH)
• Physical Properties: Limited data available, but sulfur-containing heterocycles typically exhibit moderate polarity and lower melting points compared to aromatic analogs.
• Applications : Used as a pharmaceutical intermediate; safety data indicate hazards requiring protective handling .
• Key Differences : Lacks the ethynyl group, reducing its reactivity in cross-coupling or cycloaddition reactions.

4-Methoxybenzyl Alcohol

• Molecular Formula : C₈H₁₀O₂
• Functional Groups : Methoxy (-OCH₃), hydroxymethyl (-CH₂OH)
• Physical Properties : Melting point = 138.16°C, boiling point = 259°C; polar due to hydroxyl and methoxy groups .
• Applications : Pharmaceutical intermediate; acute toxicity necessitates strict exposure controls .
• Key Differences : Aromatic alcohol vs. aliphatic thiopyran; 4-ethynylthian-4-ol’s ethynyl group offers unique reactivity absent in 4-methoxybenzyl alcohol.

4-Ethynylbenzaldehyde

• Molecular Formula : C₉H₆O
• Functional Groups : Ethynyl (-C≡CH), aldehyde (-CHO)
• Physical Properties : Polarizable due to the ethynyl group; reactive aldehyde participates in condensation reactions .
• Applications : Precursor in organic synthesis (e.g., acetylene-based polymers).
• Key Differences : Aromatic aldehyde vs. aliphatic thiopyran; 4-ethynylthian-4-ol’s hydroxyl group enhances hydrogen-bonding capacity.

Thiazolin-4-one Derivatives

• Representative Compound: 2-(Allylamino)-5-(3-chlorobenzylidene)thiazolin-4-one
• Functional Groups: Thiazolinone core, benzylidene substituent
• Physical Properties : Melting points ~198°C; IR and NMR data confirm structural features .
• Applications : Antifungal agents; sulfur and nitrogen in the ring enhance bioactivity .
• Key Differences: Thiazolinone vs. thiopyran ring; 4-ethynylthian-4-ol’s ethynyl group may confer distinct electronic properties.

Comparative Analysis Table

Compound	Molecular Formula	Key Functional Groups	Reactivity/Applications	Hazards
4-Ethynylthian-4-ol (hypothetical)	C₆H₈OS	-OH, -C≡CH	Click chemistry, rigid scaffolds	Likely acute toxicity (inferred)
4-Hydroxythiane	C₅H₁₀OS	-OH	Pharmaceutical intermediate	Skin/eye irritation
4-Methoxybenzyl Alcohol	C₈H₁₀O₂	-OCH₃, -CH₂OH	Drug synthesis	Acute toxicity (oral, dermal)
4-Ethynylbenzaldehyde	C₉H₆O	-C≡CH, -CHO	Polymer precursors	Reactive aldehyde hazards
Thiazolin-4-one	C₁₀H₉ClN₂OS	Thiazolinone, benzylidene	Antifungal agents	Moderate toxicity (handling required)

Research Findings and Implications

• Synthetic Challenges: While thiazolin-4-ones are synthesized via condensation , introducing an ethynyl group into thiopyran would require specialized methods (e.g., Sonogashira coupling).